Cas no 941927-55-5 (N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 941927-55-5
• MF: C₁₉H₁₇F₂N₃O₂S
• MW: 389.418989896774
• CID: 5957445
• PubChem ID: 18569213
• Update Time: 2025-10-30

N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide
• Acetamide, N-(3,4-difluorophenyl)-2-[[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]thio]-
• N-(3,4-difluorophenyl)-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanylacetamide
• N-(3,4-difluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetamide
• 941927-55-5
• N-(3,4-difluorophenyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide
• F2223-0282
• AKOS024629468

• Inchi： 1S/C19H17F2N3O2S/c1-24-17(12-3-6-14(26-2)7-4-12)10-22-19(24)27-11-18(25)23-13-5-8-15(20)16(21)9-13/h3-10H,11H2,1-2H3,(H,23,25)
• InChI Key： UTOUJJQIVVVJBC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(F)=C1)(=O)CSC1N(C)C(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 389.10095429g/mol
• Monoisotopic Mass: 389.10095429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 11.52±0.70(Predicted)

Additional information on N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 941927-55-5)

N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide, with the CAS registry number 941927-55-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a 3,4-difluorophenyl group, a 4-methoxyphenyl moiety, and an imidazole ring. These structural features contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the importance of fluorinated aromatic systems in modulating pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the 3,4-difluorophenyl group in this compound suggests that it may exhibit enhanced lipophilicity and reduced susceptibility to hepatic first-pass metabolism. Furthermore, the 4-methoxyphenyl group is known to impart additional electronic effects, potentially influencing the compound's interactions with biological targets.

The imidazole ring is a heterocyclic structure commonly found in various bioactive molecules. In this compound, the imidazole is substituted with a methyl group at position 1 and a sulfanyl (thioether) linkage at position 2. This configuration may play a critical role in stabilizing the molecule's conformation and enhancing its binding affinity to specific protein targets. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the design of more potent analogs.

One of the most promising applications of N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide lies in its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits significant inhibitory activity against key inflammatory pathways, including cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-kB). These findings suggest that it could serve as a novel therapeutic option for conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown potential in anticancer research. Emerging evidence indicates that it may selectively target cancer cells by inhibiting critical signaling pathways involved in cell proliferation and apoptosis. For instance, studies have shown that it can modulate the activity of protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which are often dysregulated in malignant tumors.

The synthesis of N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the imidazole ring via cyclization reactions and the subsequent introduction of substituents at specific positions. The use of microwave-assisted synthesis techniques has been reported to significantly improve reaction yields and reduce reaction times.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring compliance with quality control standards required for preclinical testing.

In conclusion, N-(3,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide represents a cutting-edge molecule with diverse therapeutic applications. Its unique structural features and promising biological activities make it a valuable candidate for further research and development in the pharmaceutical industry.